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Compound of Interest

Compound Name: H-Gly-Glu-pNA

CAS No.: 201735-59-3

Cat. No.: B6352694

Get Quote

Target Enzyme: Glutamyl Endopeptidase (V8 Protease)
[1][2]
Executive Summary
H-Gly-Glu-pNA (Glycyl-Glutamyl-4-nitroanilide) is a synthetic chromogenic substrate used to

quantify the activity of serine proteases with specificity for glutamic acid residues, most notably

Endoproteinase Glu-C (Staphylococcus aureus V8 protease).

The assay principle relies on the specific hydrolysis of the amide bond between the C-terminal

Glutamic acid and the para-nitroaniline (pNA) chromophore. While the intact substrate is

colorless in the visible spectrum, the cleavage releases free 4-nitroaniline, which exhibits a

distinct yellow color with an absorbance maximum near 380 nm, routinely monitored at 405 nm.

Physicochemical & Spectral Properties[3][4][5]
Understanding the spectral shift between the intact substrate and the released product is

critical for accurate assay design. The substrate itself absorbs in the ultraviolet (UV) range,

whereas the product absorbs in the visible range.
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Spectral Data Table
Property Substrate: H-Gly-Glu-pNA Product: 4-Nitroaniline (pNA)

State Intact Peptide-Chromophore Free Chromophore

Absorption Maximum (

)
~315 nm (UV) 380 nm (Visible)

Detection Wavelength N/A (Background) 405 nm (Standard Assay)

Extinction Coefficient (

)

Visual Appearance Colorless Yellow

Extinction Coefficient Analysis ( )
To calculate enzyme activity, you must use the extinction coefficient of the product (pNA) at the

chosen detection wavelength, not the substrate.

At

(380 nm):

At Assay Wavelength (405 nm):

(at pH > 7.0)

At Assay Wavelength (410 nm):
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Expert Insight: The extinction coefficient of pNA is pH-dependent. At acidic pH, the amine group

protonates, significantly lowering absorbance at 405 nm. Ensure your assay buffer is

maintained at pH 7.8 (optimal for V8 protease) to utilize the standard

.

Mechanism of Action
The hydrolysis reaction is catalyzed by the catalytic triad (Ser-His-Asp) of the protease.[1] The

enzyme recognizes the Glutamic acid (Glu) side chain in the P1 position.
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Figure 1: Enzymatic hydrolysis mechanism of H-Gly-Glu-pNA by V8 Protease.

Experimental Protocol: Kinetic Assay
This protocol outlines the determination of V8 protease activity using H-Gly-Glu-pNA.

Reagents Required
Assay Buffer: 50 mM Ammonium Bicarbonate (pH 7.8) or 50 mM Sodium Phosphate (pH

7.8).

Note: Ammonium bicarbonate restricts V8 specificity to Glu only.[1] Phosphate buffer

allows cleavage at both Glu and Asp.
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Substrate Stock: 20 mM H-Gly-Glu-pNA in dry DMSO. Store at -20°C.

Enzyme Solution: V8 Protease (Endoproteinase Glu-C) diluted in Assay Buffer.

Step-by-Step Methodology
Preparation:

Dilute the 20 mM Substrate Stock into the Assay Buffer to a working concentration of 200

µM - 500 µM.

Pre-warm the buffer to 25°C or 37°C (depending on target physiological conditions).

Blanking:

Pipette 100 µL of Substrate Working Solution into a quartz cuvette or microplate well.

Add buffer (instead of enzyme) to determine spontaneous hydrolysis rates (background).

Reaction Initiation:

Add enzyme solution (e.g., 10-50 µL) to the substrate.

Mix immediately by inversion or pipetting.

Data Acquisition:

Monitor Absorbance at 405 nm continuously for 5–10 minutes.

Ensure the reaction remains linear (

).

Calculation of Activity
Calculate the enzyme activity using the Beer-Lambert Law derived formula:

: Slope of the linear portion of the curve.

: Total reaction volume (mL).
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: Dilution factor of the enzyme.

: Extinction coefficient (10.5 mM⁻¹cm⁻¹ or 10,500 M⁻¹cm⁻¹).

: Pathlength (1 cm for cuvettes; ~0.6 cm for 200 µL in 96-well plates).

: Volume of enzyme added (mL).
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Figure 2: Logical flowchart for troubleshooting kinetic assay deviations.

Critical Considerations
Solubility: H-Gly-Glu-pNA is hydrophobic. Always dissolve in DMSO first before adding to

the aqueous buffer. A final DMSO concentration of <5% is recommended to avoid inhibiting
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the enzyme.

Specificity Control: To confirm V8 protease specificity, run a parallel control with Z-Phe-Leu-

Glu-pNA or by adding the inhibitor DCI (3,4-Dichloroisocoumarin).

Pathlength Correction: If using a microplate reader, the pathlength (

) is not 1 cm. You must calculate

based on volume or use a standard curve of free pNA to determine the specific conversion
factor for your plate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. V8 Protease - Creative Enzymes [creative-enzymes.com]

2. mpbio.com [mpbio.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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